Cas no 100517-08-6 (5,6-Diaminopyridine-3-sulfonic acid)

• Product Name: 5,6-Diaminopyridine-3-sulfonic acid
• CAS No: 100517-08-6
• MF: C₅H₇N₃O₃S
• MW: 189.192379236221
• CID: 2759932
• PubChem ID: 33726143
• Update Time: 2025-04-21

5,6-Diaminopyridine-3-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 5,6-Diaminopyridine-3-sulfonic acid
• 5,6-diamino-pyridine-3-sulfonic acid;5,6-Diamino-pyridin-3-sulfonsaeure;
• 100517-08-6
• 5,6-Diaminopyridine-3-sulfonicacid
• AKOS006312377
• DB-082656
• DTXSID30652839

• Inchi： 1S/C5H7N3O3S/c6-4-1-3(12(9,10)11)2-8-5(4)7/h1-2H,6H2,(H2,7,8)(H,9,10,11)
• InChI Key： PARDABCWHVPFKV-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(C(=C1)N)N)(=O)(=O)O

Computed Properties

• Exact Mass: 189.02100
• Monoisotopic Mass: 189.02081227Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 128Ų

Experimental Properties

• PSA: 127.68000
• LogP: 1.73590